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Compound of Interest

Compound Name: Dimethyl Phthalate-13C2

Cat. No.: B584817 Get Quote

For researchers, scientists, and drug development professionals requiring precise and accurate

quantification of Dimethyl Phthalate (DMP), the use of a stable isotope-labeled internal

standard is indispensable. This guide provides a comparative overview of commercially

available Certified Reference Materials (CRMs) for Dimethyl Phthalate-13C2 (DMP-13C2) and

its common alternative, Dimethyl Phthalate-d4 (DMP-d4). Furthermore, a detailed experimental

protocol for the application of these CRMs in a typical isotope dilution liquid chromatography-

tandem mass spectrometry (LC-MS/MS) workflow is presented.

The inclusion of a stable isotope-labeled internal standard, such as DMP-13C2, in analytical

methodologies is crucial for correcting for variations in sample preparation and instrument

response, thereby ensuring the highest accuracy and reliability of quantitative results.[1] DMP

is a widely used industrial chemical found in a variety of consumer products, and its potential

as an endocrine disruptor necessitates sensitive and robust analytical methods for its

monitoring.

Comparison of Certified Reference Materials
While obtaining certified values for concentration and isotopic enrichment often requires

purchasing the product and referencing its Certificate of Analysis (CoA), the following table

summarizes key information for commercially available DMP-13C2 and DMP-d4 CRMs to aid in

the selection process. Researchers are strongly encouraged to consult the CoA provided by

the supplier for detailed specifications.
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Product
Name

Supplier
Catalog
Number

CAS
Number

Molecular
Formula

Purity/Isoto
pic Purity

Dimethyl

Phthalate-

13C2

LGC

Standards

TRC-

D494752

1346598-73-

9
C₈¹³C₂H₁₀O₄

Not specified

on website,

CoA required

Dimethyl

Phthalate-

13C2

Pharmaffiliate

s

PA STI

034960

1346598-73-

9
C₈¹³C₂H₁₀O₄

Not specified

on website,

CoA required

Dimethyl

Phthalate-

13C2

MedChemEx

press
HY-N7106S1

1346598-73-

9
C₈¹³C₂H₁₀O₄

Not specified

on website,

CoA required

Dimethyl

phthalate-

3,4,5,6-d4

Sigma-

Aldrich
34189 93951-89-4

C₆D₄(CO₂CH

₃)₂

Isotopic

Purity: 98

atom % D

Dimethyl

phthalate

(ring-D4,

98%)

Cambridge

Isotope

Laboratories

DLM-1366 93951-89-4 C₁₀H₆D₄O₄
Chemical

Purity: 98%

Dimethyl

Phthalate-

3,4,5,6-d4

LGC

Standards
CDN-D-2305 93951-89-4 C₁₀H₆D₄O₄

99 atom % D,

min 98%

Chemical

Purity[2]

Experimental Protocol: Quantification of Dimethyl
Phthalate using Isotope Dilution LC-MS/MS
This protocol outlines a general procedure for the analysis of Dimethyl Phthalate in a given

matrix using Dimethyl Phthalate-13C2 as an internal standard. Method optimization and

validation are essential for each specific matrix and instrument.

1. Materials and Reagents

Dimethyl Phthalate (DMP) analytical standard
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Dimethyl Phthalate-13C2 (DMP-13C2) certified reference material

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Water (LC-MS grade)

Formic acid (optional, for mobile phase modification)

Sample matrix (e.g., environmental water, biological fluid, consumer product extract)

2. Standard Preparation

Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve DMP and DMP-13C2 in

methanol to prepare individual primary stock solutions.

Working Standard Solutions: Prepare a series of calibration standards by serially diluting the

DMP primary stock solution with methanol to achieve a concentration range relevant to the

expected sample concentrations (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL).

Internal Standard Spiking Solution: Prepare a working solution of DMP-13C2 at a fixed

concentration (e.g., 100 ng/mL) in methanol.

3. Sample Preparation

The sample preparation method will be matrix-dependent. A generic liquid-liquid extraction

(LLE) is described below. Solid-phase extraction (SPE) may also be a suitable alternative.[3]

To 1 mL of the liquid sample, add a known volume of the DMP-13C2 internal standard

spiking solution.

Perform liquid-liquid extraction with a suitable organic solvent (e.g., ethyl acetate, hexane).

Evaporate the organic layer to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a known volume of the initial mobile phase.
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4. LC-MS/MS Analysis

Liquid Chromatography (LC) Conditions:

Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm) is commonly used.[3]

[4]

Mobile Phase A: Water with 0.1% formic acid (optional)

Mobile Phase B: Acetonitrile or Methanol with 0.1% formic acid (optional)

Gradient: A typical gradient would start with a high percentage of mobile phase A, ramping

up to a high percentage of mobile phase B to elute the analyte.

Flow Rate: 0.2-0.4 mL/min

Injection Volume: 5-10 µL

Mass Spectrometry (MS) Conditions:

Ionization Mode: Electrospray Ionization (ESI) in positive mode is typically used.

Scan Type: Multiple Reaction Monitoring (MRM)

MRM Transitions:

Dimethyl Phthalate (DMP): Precursor ion [M+H]⁺ m/z 195.1 -> Product ion m/z 163.1[5]

Dimethyl Phthalate-13C2 (DMP-13C2): Precursor ion [M+H]⁺ m/z 197.1 -> Product ion

m/z 165.1 (predicted)

5. Data Analysis and Quantification

Generate a calibration curve by plotting the ratio of the peak area of the DMP to the peak

area of the DMP-13C2 against the concentration of the DMP standards.

Determine the concentration of DMP in the samples by calculating the peak area ratio of

DMP to DMP-13C2 and interpolating the concentration from the calibration curve.
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Experimental Workflow Diagram
The following diagram illustrates the key steps in the analytical workflow for the quantification of

Dimethyl Phthalate using an isotope-labeled internal standard.
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Caption: Experimental workflow for Dimethyl Phthalate analysis.

Logical Relationship of Isotope Dilution
The underlying principle of isotope dilution mass spectrometry is the addition of a known

amount of an isotopically enriched standard to a sample. The ratio of the naturally occurring

analyte to the isotopically labeled standard is then measured by mass spectrometry. This ratio

is used to accurately calculate the concentration of the analyte in the original sample, as the

labeled standard experiences the same analytical variations as the native analyte.
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Caption: Principle of isotope dilution mass spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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